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Compound of Interest

Compound Name:
1-Benzyl-2,3-O-isopropylidene

glycerol

Cat. No.: B043467 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis of (S)-1-
Benzyl-2,3-O-isopropylidene glycerol, a chiral building block valuable in the synthesis of

various pharmaceutical compounds. This document details the chemical properties,

experimental protocols, and workflow for the preparation of this versatile intermediate.

Compound Identification and Properties
(S)-1-Benzyl-2,3-O-isopropylidene glycerol is a stable, chiral molecule frequently utilized in

the synthesis of complex organic structures. Its protected diol and reactive primary alcohol

functionalities make it a key intermediate.

Identifier Value

Compound Name (S)-1-Benzyl-2,3-O-isopropylidene glycerol

CAS Number 16495-03-7[1]

Molecular Formula C13H18O3[1]

Molecular Weight 222.28 g/mol [1]

Appearance Clear Yellow Oil

Storage 2-8°C Refrigerator

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b043467?utm_src=pdf-interest
https://www.benchchem.com/product/b043467?utm_src=pdf-body
https://www.benchchem.com/product/b043467?utm_src=pdf-body
https://www.benchchem.com/product/b043467?utm_src=pdf-body
https://www.scbt.com/p/s-1-benzyl-2-3-o-isopropylidene-glycerol-16495-03-7
https://www.scbt.com/p/s-1-benzyl-2-3-o-isopropylidene-glycerol-16495-03-7
https://www.scbt.com/p/s-1-benzyl-2-3-o-isopropylidene-glycerol-16495-03-7
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043467?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis Overview
The synthesis of (S)-1-Benzyl-2,3-O-isopropylidene glycerol is typically achieved through the

benzylation of the commercially available (S)-(+)-1,2-Isopropylideneglycerol. This Williamson

ether synthesis involves the deprotonation of the primary alcohol followed by a nucleophilic

attack on a benzyl halide.

Experimental Workflow
The following diagram illustrates the general workflow for the synthesis of (S)-1-Benzyl-2,3-O-
isopropylidene glycerol.
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Preparation

Reaction Work-up & Purification Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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